Cas no 2138278-30-3 (tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate)
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2138278-30-3
- EN300-702169
- tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate
-
- Inchi: 1S/C15H29N3O2/c1-15(2,3)20-14(19)18-13-10-17-9-6-12(13)11-4-7-16-8-5-11/h11-13,16-17H,4-10H2,1-3H3,(H,18,19)
- InChI Key: VLTPSFFMAYCCTP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CNCCC1C1CCNCC1)=O
Computed Properties
- Exact Mass: 283.22597718g/mol
- Monoisotopic Mass: 283.22597718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.4Ų
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702169-0.05g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 0.05g |
$912.0 | 2025-03-12 | |
| Enamine | EN300-702169-0.1g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 0.1g |
$956.0 | 2025-03-12 | |
| Enamine | EN300-702169-0.25g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 0.25g |
$999.0 | 2025-03-12 | |
| Enamine | EN300-702169-0.5g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 0.5g |
$1043.0 | 2025-03-12 | |
| Enamine | EN300-702169-1.0g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-12 | |
| Enamine | EN300-702169-2.5g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-12 | |
| Enamine | EN300-702169-5.0g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-12 | |
| Enamine | EN300-702169-10.0g |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate |
2138278-30-3 | 95.0% | 10.0g |
$4667.0 | 2025-03-12 |
tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate
Tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate (CAS No. 2138278-30-3): A Comprehensive Overview
Tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate (CAS No. 2138278-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements associated with tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate.
Chemical Structure and Synthesis
The chemical structure of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a piperidine ring substituted with another piperidine ring. This intricate structure provides the compound with unique chemical and biological properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperidine rings and the attachment of the tert-butyl carbamate group.
Recent studies have explored various synthetic routes to optimize the yield and purity of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate. One notable approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, to efficiently construct the piperidine rings. These methods have shown promise in reducing reaction times and improving overall efficiency.
Pharmacological Properties
The pharmacological properties of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer.
In particular, tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate has demonstrated significant activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases characterized by aberrant kinase activity, such as certain types of cancer.
Clinical Applications and Research Advancements
The potential clinical applications of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles.
In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate in animal models of neurodegenerative diseases. The results indicated that this compound effectively reduced neuroinflammation and improved cognitive function, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.
Safety and Toxicity Profiles
The safety and toxicity profiles of tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate are crucial considerations for its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to assess its potential adverse effects on various organ systems. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in both in vitro and in vivo models.
Conclusion
Tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate (CAS No. 2138278-30-3) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in clinical settings, paving the way for future advancements in drug discovery and development.
2138278-30-3 (tert-butyl N-[4-(piperidin-4-yl)piperidin-3-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)